Cas no 492434-20-5 (<br>7-(Difluoromethyl)-5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxyli c acid)
<br>7-(Difluoromethyl)-5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxyli c acid Chemical and Physical Properties
Names and Identifiers
-
- <br>7-(Difluoromethyl)-5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxyli c acid
- STK349007
- 7-(difluoromethyl)-5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylicacid
- CS-0327169
- SCHEMBL4210055
- 492434-20-5
- QRXKEAHHMMHRBP-UHFFFAOYSA-N
- AKOS000307900
- 7-(difluoromethyl)-5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
- MFCD02373669
-
- MDL: MFCD02373669
- Inchi: 1S/C15H11F2N3O3/c1-23-9-4-2-8(3-5-9)11-6-12(13(16)17)20-14(19-11)10(7-18-20)15(21)22/h2-7,13H,1H3,(H,21,22)
- InChI Key: QRXKEAHHMMHRBP-UHFFFAOYSA-N
- SMILES: FC(C1=CC(C2C=CC(=CC=2)OC)=NC2=C(C(=O)O)C=NN12)F
Computed Properties
- Exact Mass: 319.07684755Da
- Monoisotopic Mass: 319.07684755Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 76.7Ų
<br>7-(Difluoromethyl)-5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxyli c acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM271886-5g |
7-(Difluoromethyl)-5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid |
492434-20-5 | 97% | 5g |
$664 | 2021-08-18 | |
| Chemenu | CM271886-10g |
7-(Difluoromethyl)-5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid |
492434-20-5 | 97% | 10g |
$1117 | 2021-08-18 | |
| Chemenu | CM271886-1g |
7-(Difluoromethyl)-5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid |
492434-20-5 | 97% | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM271886-5g |
7-(Difluoromethyl)-5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid |
492434-20-5 | 97% | 5g |
$*** | 2023-03-30 | |
| Matrix Scientific | 200604-1g |
7-(Difluoromethyl)-5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 95% |
492434-20-5 | 95% | 1g |
$885.00 | 2023-09-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1397839-1g |
7-(Difluoromethyl)-5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid |
492434-20-5 | 97% | 1g |
¥1957.00 | 2024-05-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1397839-5g |
7-(Difluoromethyl)-5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid |
492434-20-5 | 97% | 5g |
¥6820.00 | 2024-05-11 | |
| Crysdot LLC | CD11117068-5g |
7-(Difluoromethyl)-5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid |
492434-20-5 | 97% | 5g |
$703 | 2024-07-17 | |
| Crysdot LLC | CD11117068-10g |
7-(Difluoromethyl)-5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid |
492434-20-5 | 97% | 10g |
$1186 | 2024-07-17 |
<br>7-(Difluoromethyl)-5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxyli c acid Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
Additional information on <br>7-(Difluoromethyl)-5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxyli c acid
7-(Difluoromethyl)-5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic Acid: A Comprehensive Overview
7-(Difluoromethyl)-5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 492434-20-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazolo[1,5-a]pyrimidine class, known for its versatile applications in drug discovery and material science. With its unique structural features, including a difluoromethyl group and a methoxyphenyl moiety, it serves as a valuable intermediate in the synthesis of bioactive molecules.
The 7-(Difluoromethyl)-5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid structure combines a pyrazolo[1,5-a]pyrimidine core with a carboxylic acid functional group, making it highly reactive and adaptable for further chemical modifications. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, given the growing demand for targeted therapies in oncology and inflammatory diseases. The presence of the difluoromethyl group enhances its metabolic stability, a critical factor in drug design.
In recent years, the compound has been explored for its role in crop protection and agrochemical formulations. The pyrazolo[1,5-a]pyrimidine derivatives have shown promise as fungicides and herbicides, aligning with the global push for sustainable agriculture. The methoxyphenyl substitution further improves its bioavailability, making it a candidate for environmentally friendly pest control solutions.
From a synthetic chemistry perspective, 7-(Difluoromethyl)-5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid is often synthesized via multi-step reactions involving condensation and cyclization processes. Its carboxylic acid functionality allows for easy derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties. This flexibility makes it a favorite among medicinal chemists working on fragment-based drug discovery.
The compound's physicochemical properties, such as solubility and logP, have been extensively studied to optimize its performance in various applications. Its difluoromethyl group contributes to its lipophilicity, while the carboxylic acid moiety ensures water solubility under physiological conditions. These balanced properties make it suitable for both oral and topical formulations in pharmaceutical development.
Market trends indicate a rising demand for 7-(Difluoromethyl)-5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, driven by its dual utility in pharmaceuticals and agrochemicals. With increasing investments in precision medicine and green chemistry, this compound is poised to play a pivotal role in next-generation therapeutics and sustainable crop solutions. Its CAS number, 492434-20-5, is frequently searched in chemical databases, reflecting its growing importance in industrial and academic research.
In conclusion, 7-(Difluoromethyl)-5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid represents a cutting-edge chemical entity with multifaceted applications. Its unique structural attributes and reactivity profile position it as a key player in the evolving landscapes of drug discovery and agrochemical innovation. Researchers and industry professionals continue to explore its potential, making it a compound to watch in the coming years.
492434-20-5 (<br>7-(Difluoromethyl)-5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxyli c acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)